Cas no 1341767-53-0 (3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid)

• Product Name: 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid
• CAS No: 1341767-53-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5168834
• Update Time: 2025-08-05

3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid
• Z759294480
• Isoxazolo[5,4-b]pyridine-6-carboxylic acid, 3-methyl-
• 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid

• Inchi： 1S/C8H6N2O3/c1-4-5-2-3-6(8(11)12)9-7(5)13-10-4/h2-3H,1H3,(H,11,12)
• InChI Key： GJKYJYQXXDZHMM-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C(=O)O)N=2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid

3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1341767-53-0, also known as 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The structure of 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid includes a pyridine ring fused with an oxazole ring, making it a unique member of the oxazolopyridine family.

Recent studies have highlighted the importance of heterocyclic compounds like CAS No. 1341767-53-0 in drug discovery and development. The presence of nitrogen and oxygen atoms in its structure contributes to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a promising candidate for designing bioactive molecules with therapeutic potential.

The synthesis of 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid involves a series of carefully controlled reactions that ensure the formation of the desired heterocyclic framework. Researchers have employed various methodologies, including cyclization reactions and coupling techniques, to achieve high yields and purity. The optimization of these synthetic routes has been a focus of recent studies to enhance scalability and cost-effectiveness for potential industrial applications.

In terms of applications, CAS No. 1341767-53-0 has shown promise in the field of medicinal chemistry. Its ability to modulate biological pathways makes it a valuable tool for developing new drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cell signaling pathways that are critical for cancer progression.

Moreover, the compound's structural versatility allows for further functionalization to explore its properties in other areas such as materials science and catalysis. By introducing additional substituents or modifying its existing structure, researchers can tailor its properties for specific applications. This adaptability underscores its significance as a building block in modern chemical research.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of CAS No. 1341767-53-0 at the molecular level. Techniques such as molecular docking and quantum mechanics simulations have provided insights into its interaction patterns with biological targets. These computational tools have not only accelerated drug discovery but also facilitated the design of more effective derivatives.

In conclusion, CAS No. 1341767-53-0, or 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylic acid, represents a compelling example of how heterocyclic compounds can contribute to scientific innovation across multiple disciplines. With ongoing research uncovering new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.